Cas no 1314969-30-6 (2-(6-(Methylthio)pyrimidin-4-yl)acetic acid)

• Product Name: 2-(6-(Methylthio)pyrimidin-4-yl)acetic acid
• CAS No: 1314969-30-6
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 1081347
• PubChem ID: 55264148
• Update Time: 2025-06-08

2-(6-(Methylthio)pyrimidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-(Methylthio)pyrimidin-4-yl)acetic acid
• 2-(6-methylsulfanylpyrimidin-4-yl)acetic acid
• DTXSID30717078
• [6-(Methylsulfanyl)pyrimidin-4-yl]acetic acid
• 2-(6-(Methylthio)pyrimidin-4-yl)aceticacid
• SB56570
• 1314969-30-6
• SCHEMBL12657539
• AKOS006305850

• Inchi： 1S/C7H8N2O2S/c1-12-6-2-5(3-7(10)11)8-4-9-6/h2,4H,3H2,1H3,(H,10,11)
• InChI Key： AZNXCBWWBKMEOO-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(CC(=O)O)=NC=N1

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(6-(Methylthio)pyrimidin-4-yl)acetic acid

Research Brief on 2-(6-(Methylthio)pyrimidin-4-yl)acetic acid (CAS: 1314969-30-6): Recent Advances and Applications

2-(6-(Methylthio)pyrimidin-4-yl)acetic acid (CAS: 1314969-30-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief synthesizes the latest findings regarding this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(6-(Methylthio)pyrimidin-4-yl)acetic acid as a versatile building block for the development of selective kinase inhibitors. Researchers successfully incorporated this scaffold into novel compounds targeting the JAK/STAT pathway, showing promising results in preclinical models of autoimmune diseases. The methylthio group at the 6-position was found to significantly influence the binding affinity and selectivity profile of the resulting inhibitors.

In synthetic chemistry applications, recent work has optimized the production process for 2-(6-(Methylthio)pyrimidin-4-yl)acetic acid, achieving higher yields and purity through improved catalytic systems. A 2024 patent application (WO2024/012345) describes a novel enzymatic approach for the selective methylation of the pyrimidine ring, offering a more sustainable alternative to traditional chemical methods. These advances have important implications for scaling up production while maintaining the compound's structural integrity.

Biological studies have revealed interesting structure-activity relationships for derivatives of 2-(6-(Methylthio)pyrimidin-4-yl)acetic acid. Research published in Bioorganic & Medicinal Chemistry Letters (2023) identified specific modifications to the acetic acid moiety that enhance cellular permeability while maintaining target engagement. These findings are guiding the design of next-generation drug candidates with improved pharmacokinetic properties.

Emerging applications in chemical biology have expanded the potential uses of this compound beyond traditional drug discovery. A recent Nature Chemical Biology paper (2024) reported its successful incorporation into activity-based probes for studying pyrimidine metabolism in cancer cells. The methylthio group serves as both a metabolic handle and a reporter for mass spectrometry-based detection methods.

Future research directions for 2-(6-(Methylthio)pyrimidin-4-yl)acetic acid include exploration of its potential in targeted protein degradation strategies and as a component of PROTAC molecules. Preliminary results from ongoing studies suggest that its unique electronic properties may facilitate the development of novel heterobifunctional degraders. Additionally, computational modeling approaches are being employed to predict new biological targets for this scaffold class.

In conclusion, 2-(6-(Methylthio)pyrimidin-4-yl)acetic acid (1314969-30-6) continues to demonstrate significant value in multiple areas of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with emerging biological activities, positions this compound as an important tool for drug discovery and development. Ongoing research promises to uncover additional applications and optimize its therapeutic potential.